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Compound of Interest

Compound Name: ML353

Cat. No.: B11930720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of ML355, a selective ligand of the mGlu5 silent allosteric modulator (SAM) intended

for research use only. Adherence to these procedures is vital for ensuring laboratory safety and

maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling ML353, a comprehensive approach to personal protection is mandatory to

minimize exposure risk. The following table summarizes the required PPE.
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Protection Type Required Equipment Specifications and Use

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for integrity

before each use and change

them frequently, especially if

contaminated.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

handling large quantities or if

there is a risk of aerosolization.

Engineering controls, such as

a fume hood, are the preferred

method for controlling

exposure.

Operational Plan: Handling and Storage
Proper handling and storage are critical for maintaining the stability of ML353 and ensuring the

safety of laboratory personnel.

Handling Protocol
A standardized workflow for handling ML353 will minimize the risk of contamination and

exposure.

Preparation Handling Cleanup

Gather Materials
(ML353, solvents, etc.) Don Appropriate PPE Prepare Workspace

(e.g., in fume hood) Weigh ML353Proceed to handling Dissolve in Solvent Perform Experiment Decontaminate WorkspaceExperiment complete Dispose of Waste Doff PPE
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Caption: Standard workflow for handling ML353.

Storage Conditions
ML353 is shipped as a non-hazardous chemical under ambient temperatures.[1] However,

specific storage conditions are necessary to ensure its long-term stability.

Storage Duration Temperature Additional Conditions

Short-term (days to weeks) 0 - 4 °C Dry and dark environment.

Long-term (months to years) -20 °C Dry and dark environment.

Disposal Plan
The disposal of ML353 and any associated contaminated materials must be conducted in

accordance with institutional and local regulations for chemical waste.

Waste Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b11930720?utm_src=pdf-body
https://www.benchchem.com/product/b11930720?utm_src=pdf-body
https://nhsbtdbe.blob.core.windows.net/umbraco-assets-hosp/1447/spn223.pdf
https://www.benchchem.com/product/b11930720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generated
(Unused ML353, contaminated items)

Segregate Chemical Waste

Label Waste Container
(Contents, date, hazards)

Store in Designated Area

Request Waste Pickup

Professional Disposal
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Caption: Procedural steps for the disposal of ML353 waste.

Disposal Guidelines:

Segregation: Do not mix ML353 waste with other waste streams.

Labeling: Clearly label all waste containers with the contents, including the name "ML353,"

and any associated hazards.

Storage: Store waste in a designated, secure area away from incompatible materials.
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Professional Disposal: Arrange for disposal through your institution's environmental health

and safety (EHS) office or a licensed chemical waste disposal company.

By adhering to these safety and logistical protocols, researchers can handle ML353
responsibly, ensuring a safe laboratory environment and the integrity of their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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